Cas no 32446-40-5 (pentyl thiocyanate)

Amyl thiocyanate is a chemical substance with the molecular formula of c6h11ns< Br>

pentyl thiocyanate structure

Product Name:pentyl thiocyanate

CAS No:32446-40-5

Molecular Formula:C₆H₁₁NS

Molecular Weight:129.22324

CID:879194

PubChem ID:122882

pentyl thiocyanate Properties

Names and Identifiers

- pentyl thiocyanate
- N-AMYL THIOCYANATE
- thiocyanic acid, pentyl ester

Computed Properties

Exact Mass: 129.06133
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 129.061
Heavy Atom Count: 8
Complexity: 81.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 49.1A^2

Experimental Properties

PSA: 23.79
Refractive Index: 1.5500 (estimate)
Boiling Point: 165°C (estimate)
Flash Point: 75.8 ℃
Density: 0.955 (estimate)

pentyl thiocyanate Related Literature

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T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
2. The electronic structure of FeV-cofactor in vanadium-dependent nitrogenase†

Zhi-Yong Yang,Emilio Jimenez-Vicente,Hayden Kallas,Dmitriy A. Lukoyanov,Hao Yang,Julia S. Martin del Campo,Dennis R. Dean,Brian M. Hoffman,Lance C. Seefeldt Chem. Sci., 2021,12, 6913-6922
3. Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†

Dattatray Chadar,Soniya S. Rao,Shridhar P. Gejji,Bharat Ugale,C. M. Nagaraja,Milind Nikalje,Sunita Salunke-Gawali RSC Adv., 2015,5, 76419-76423
4. In vivo investigation of brain and systemic ketobemidonemetabolism

Ingela Sundström,Joris Arts,Douglas Westerlund,Per E. Andrén Analyst, 2010,135, 405-413
5. Hydrogen storage properties and neutron scattering studies of Mg2(dobdc)—a metal–organic framework with open Mg2+adsorption sites†‡

Craig M. Brown,Sachin Chavan,Silvia Bordiga Chem. Commun., 2011,47, 1157-1159
6. The thermal expansion properties of halogen bond containing 1,4 dioxane halogen complexes†

W. G. Marshall,R. H. Jones CrystEngComm, 2019,21, 5269-5277
7. Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers

J. Chem. Res. (S), 1999, 704-705
8. NEWS AND ANNOUNCEMENTS

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9. Simultaneous determination of Ca, P, Mg, K and Na in biodiesel by axial view inductively coupled plasma optical emission spectrometry with internal standardization after multivariate optimization

Eder J. dos Santos,Amanda B. Herrmann,Eduardo S. Chaves,Wellington W. D. Vechiatto,Adrielle C. Schoemberger,Vera L. A. Frescura,Adilson J. Curtius J. Anal. At. Spectrom., 2007,22, 1300-1303
10. Removal of trichloroethene by glucose oxidase immobilized on magnetite nanoparticles†

Mengyang Wang,Yao Huang RSC Adv., 2023,13, 11853-11864

32446-40-5 (pentyl thiocyanate) Related Products

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